(2S)-2-amino-3,3-dideuterio-3-(4-hydroxyphenyl)propanoic acid
Overview
Description
(2S)-2-amino-3,3-dideuterio-3-(4-hydroxyphenyl)propanoic acid, also known as D-2-amino-3-hydroxy-4-hydroxyphenylpropionic acid (D-2-AHPPA), is an important intermediate in the synthesis of many pharmaceutically active compounds. It is also used in research applications as a reference material for the determination of the structure and properties of other compounds. D-2-AHPPA has been studied extensively for its biological and physiological effects, and its use in laboratory experiments has been explored.
Scientific Research Applications
Biocatalytic Derivatization
L-Tyrosine-D2: is used in enzyme-catalyzed reactions to produce various chemicals. The presence of deuterium atoms can enhance the stability and reaction rate of the compounds produced. These derivatives are employed in pharmaceuticals, food, and cosmetics industries .
Pharmaceutical Precursor
The compound serves as a precursor for the synthesis of high-value chemicals like unsaturated aromatic compounds and α-hydroxy acids. These are crucial in developing drugs for treating conditions such as Parkinson’s disease and hypertension .
Metabolic Engineering
L-Tyrosine-D2: is used in metabolic engineering to optimize the production of specific metabolites. The deuterium atoms can be used as tracers to understand metabolic pathways and improve the yield of desired products .
Neurotransmitter Synthesis
It plays a role in the biosynthesis of neurotransmitters. Deuterated versions like L-Tyrosine-D2 are used in research to study the metabolism of neurotransmitters and their role in neurological disorders .
Industrial Biotechnology
In industrial biotechnology, L-Tyrosine-D2 is used to create materials with improved properties. For example, it can be incorporated into polymers to make them more resistant to degradation .
Analytical Chemistry
L-Tyrosine-D2: is utilized as a standard in mass spectrometry and NMR spectroscopy due to its stable isotopic labeling. This allows for precise quantification and structural analysis of complex biological samples .
Mechanism of Action
- Primary Targets : L-Tyrosine-D2 is produced in cells by hydroxylating the essential amino acid phenylalanine. This relationship is similar to that between cysteine and methionine. Half of the phenylalanine required goes into the production of tyrosine; if the diet is rich in tyrosine itself, the requirements for phenylalanine are reduced by about 50% .
Target of Action
Action Environment
properties
IUPAC Name |
(2S)-2-amino-3,3-dideuterio-3-(4-hydroxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1/i5D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYCCCASQSFEME-KETSZMSZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CC=C(C=C1)O)[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30583957 |
Source
|
| Record name | L-(beta,beta-~2~H_2_)Tyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30583957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Tyrosine-D2 | |
CAS RN |
72963-27-0 |
Source
|
| Record name | L-(beta,beta-~2~H_2_)Tyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30583957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 72963-27-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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